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Compound of Interest
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CAS No.: 75-95-6

Cat. No.: B1585512

Get Quote

Application Notes and Protocols
Abstract
Pentabromoethane (C₂HBr₅) is a dense, highly brominated organic compound utilized in

specialized areas of chemical synthesis and materials science. Due to its solid state at room

temperature and specific solubility profile, preparing homogeneous solutions for experimental

use requires careful consideration of solvent choice and handling procedures. This guide

provides a comprehensive overview of the physicochemical properties of pentabromoethane,

a systematic approach to solvent selection, and detailed, field-tested protocols for its

dissolution. The causality behind each step is explained to ensure procedural robustness and

experimental success. All protocols are designed with a primary focus on safety, accuracy, and

reproducibility for researchers, scientists, and drug development professionals.

Critical Safety & Handling Protocols
Pentabromoethane is a hazardous substance and requires strict adherence to safety

protocols. All handling must be performed within a certified chemical fume hood by trained

personnel.
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1.1. Hazard Identification Pentabromoethane is classified as acutely toxic and an irritant. Key

hazards include:

Toxic if swallowed, in contact with skin, or if inhaled[1].

Causes serious skin and eye irritation[1].

1.2. Required Personal Protective Equipment (PPE)

Gloves: Nitrile or neoprene gloves. Always double-glove when handling the pure compound.

Eye Protection: Chemical safety goggles and a full-face shield.

Lab Coat: A flame-resistant lab coat is mandatory.

Respiratory Protection: Required if there is any risk of aerosol or dust generation outside of a

fume hood[2].

1.3. Engineering Controls & Emergency Procedures

Primary Engineering Control: All weighing and dissolution steps must be conducted inside a

functional chemical fume hood to prevent inhalation of vapors or fine particulates[2].

Spill Protocol: In case of a spill, evacuate the area. Absorb the spill with an inert material

(e.g., vermiculite or sand) and place it in a sealed container for hazardous waste disposal.

Do not use combustible materials like sawdust[3].

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with

copious amounts of water and soap.

Eye Contact: Flush eyes with water for at least 15 minutes, holding eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do NOT induce vomiting.
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Seek immediate medical attention in all cases of exposure.

Physicochemical Profile of Pentabromoethane
Understanding the inherent properties of pentabromoethane is fundamental to selecting an

appropriate solvent system. Its high molecular weight and extensive halogenation dictate its

physical state and solubility characteristics.

Property Value Source

IUPAC Name 1,1,1,2,2-Pentabromoethane [1]

CAS Number 75-95-6 [1]

Molecular Formula C₂HBr₅ [4]

Molecular Weight 424.55 g/mol [1]

Physical State Solid at 25 °C [5][6]

Melting Point ~55 °C [5][6]

Boiling Point ~278 °C at 760 mmHg [6]

Density ~3.32 g/cm³ [6]

The structure of pentabromoethane lacks significant hydrogen-bonding capability and has a

non-polar character due to the symmetrical distribution of the highly electronegative bromine

atoms. This profile strongly suggests that its solubility will be highest in non-polar or weakly

polar aprotic organic solvents, a direct application of the "like dissolves like" principle[7].

Systematic Solvent Selection
The choice of solvent is the most critical factor for successful solution-phase experiments. The

following decision workflow and data table provide a logical framework for selecting an optimal

solvent based on experimental requirements.
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Begin Solvent Selection

Define Experimental Need
(e.g., NMR, Synthesis, Storage)

Assess Polarity Requirement

Non-Polar / Aprotic Solvents
(e.g., CDCl₃, Toluene, DCM)

 Non-Polar Needed 

Polar Solvents
(e.g., Acetone, DMSO)
(Likely Poor Solubility)

 Polar Needed 

Evaluate Solvent Toxicity
& Boiling Point

Re-evaluate Choice

 High risk of insolubilitySelect Optimal Solvent

 Safe & Suitable 

 Unsafe / Unsuitable 

Perform Small-Scale
Solubility Test

Proceed with Protocol

 Successful  Fails 

Click to download full resolution via product page

Caption: Solvent selection workflow for pentabromoethane.
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Table of Recommended Solvents
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Solvent
Boiling Point
(°C)

Density (g/mL) Polarity
Key
Consideration
s

Chloroform

(CHCl₃)
61.2 1.49 Non-polar

Excellent

solvent.

Standard choice

for many

applications,

including NMR

(use CDCl₃)[8].

Volatile and

toxic; handle in

fume hood.

Dichloromethane

(DCM)
39.6 1.33 Weakly Polar

Good alternative

to chloroform. Its

high volatility can

be problematic

for long

experiments but

useful for easy

removal.

Toluene 110.6 0.87 Non-polar

Higher boiling

point makes it

suitable for

reactions

requiring

elevated

temperatures.

Less volatile than

chlorinated

solvents.

Tetrahydrofuran

(THF)

66 0.89 Polar Aprotic Can be a good

choice for certain

reactions[9]. Risk

of peroxide
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formation; use

stabilized grades

and store

properly.

Acetone 56 0.79 Polar Aprotic

Dissolves a wide

range of

compounds[8].

May have

moderate

success but is

more polar.

Hygroscopic.

Dimethyl

Sulfoxide

(DMSO)

189 1.10 Polar Aprotic

Generally used

for highly polar

compounds[10].

Not

recommended

for

pentabromoetha

ne due to polarity

mismatch, but

may work at

elevated

temperatures.

Difficult to

remove.

Experimental Protocols
The following protocols are standardized for preparing solutions of pentabromoethane. Always

start with a small-scale test to confirm solubility before committing larger quantities of material.

Protocol 1: Preparation of a Stock Solution for Organic
Synthesis
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This protocol describes the preparation of a 0.1 M solution of pentabromoethane in toluene, a

common concentration for synthetic reactions.

Materials:

Pentabromoethane (>98% purity)

Anhydrous Toluene

Volumetric flask (e.g., 25 mL or 50 mL) with a glass stopper

Glass funnel

Analytical balance

Spatula

Magnetic stirrer and stir bar (optional)

Ultrasonic bath (optional)

Procedure:

Calculate Required Mass: Determine the mass of pentabromoethane needed. For 25 mL of

a 0.1 M solution:

Mass = Molarity × Volume × Molecular Weight

Mass = 0.1 mol/L × 0.025 L × 424.55 g/mol = 1.061 g

Weighing: In a chemical fume hood, accurately weigh the calculated mass of

pentabromoethane onto weighing paper and transfer it into the volumetric flask using a

glass funnel.

Initial Dissolution: Add approximately half of the final volume of toluene (e.g., ~12.5 mL) to

the flask. Stopper the flask and swirl gently to begin dissolution.
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Assisted Dissolution (If Required): If the solid does not dissolve readily, one of two methods

can be used:

Magnetic Stirring: Place a small, clean stir bar in the flask and stir for 10-15 minutes.

Sonication: Place the flask in an ultrasonic bath for 5-10 minute intervals until the solid is

fully dissolved. Avoid excessive heating.

Final Volume Adjustment: Once all the solid has dissolved, carefully add toluene until the

bottom of the meniscus reaches the calibration mark on the neck of the flask.

Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a clearly labeled, amber glass bottle with a screw cap. Store

in a cool, dry, and well-ventilated area, away from light[2].

Protocol 2: Preparation of a Sample for NMR
Spectroscopy
This protocol details the preparation of a pentabromoethane sample in deuterated chloroform

(CDCl₃) for ¹H and ¹³C NMR analysis.

Materials:

Pentabromoethane

Deuterated Chloroform (CDCl₃), preferably with TMS

Clean, dry NMR tube and cap

Small vial (e.g., 1-dram)

Pasteur pipette with a cotton plug

Procedure:
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Sample Weighing: Weigh approximately 10-20 mg of pentabromoethane directly into a

clean, dry vial.

Solvent Addition: Add approximately 0.75 mL of CDCl₃ to the vial[8].

Dissolution: Gently swirl the vial. Pentabromoethane should dissolve readily in chloroform.

If needed, briefly warm the vial with your hand or sonicate for 1-2 minutes.

Transfer to NMR Tube: The solution must be free of any particulate matter. Use a Pasteur

pipette with a small cotton plug at the top of the tapered section to filter the solution directly

into the NMR tube[8].

Capping and Labeling: Cap the NMR tube securely, label it clearly with the sample identity

and your notebook reference number, and wipe the outside of the tube clean before inserting

it into the spectrometer.

Comprehensive Workflow Diagram
The entire process, from initial safety assessment to final solution storage, is a self-validating

system where each step ensures the integrity of the next.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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